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Compound of Interest

Compound Name: Z-Arg(Mtr)-OH.CHA

Cat. No.: B554762 Get Quote

Technical Guide: Z-Arg(Mtr)-OH.CHA
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides core information on the chemical compound Z-Arg(Mtr)-
OH.CHA, including its Chemical Abstracts Service (CAS) number and molecular weight.

Further sections outline the framework for a comprehensive whitepaper, detailing the

necessary components for experimental protocols and pathway visualizations relevant to its

application in research and drug development.

Core Compound Data
The fundamental properties of Z-Arg(Mtr)-OH.CHA are summarized below. This compound is

chemically defined as Nα-Z-Nω-(4-methoxy-2,3,6-trimethylbenzenesulfonyl)-L-arginine

cyclohexylammonium salt.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 5 Tech Support

https://www.benchchem.com/product/b554762?utm_src=pdf-interest
https://www.benchchem.com/product/b554762?utm_src=pdf-body
https://www.benchchem.com/product/b554762?utm_src=pdf-body
https://www.benchchem.com/product/b554762?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b554762?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value References

CAS Number 80745-09-1 [1][2][3][4]

Molecular Weight 619.77 g/mol [3]

619.7726 g/mol [2]

619.8 g/mol [1][4]

Molecular Formula C₃₀H₄₅N₅O₇S [2][4]

C₂₄H₃₂N₄O₇S · C₆H₁₃N [1][3]

Experimental Protocols and Applications
Further investigation into specific experimental applications of Z-Arg(Mtr)-OH.CHA is required

to provide detailed protocols. The following sections are templates that can be populated with

specific experimental details based on the research context.

General Experimental Workflow
The use of Z-Arg(Mtr)-OH.CHA in a research context, such as peptide synthesis or as a

component in a biological assay, would typically follow a structured workflow. The diagram

below illustrates a generic experimental process from initial preparation to final analysis.
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Generic Experimental Workflow

Reagent Preparation
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Results Interpretation
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Click to download full resolution via product page

Caption: A generalized workflow for experiments involving Z-Arg(Mtr)-OH.CHA.

Placeholder for Signaling Pathway Involvement
In the absence of a specified biological context or signaling pathway associated with Z-
Arg(Mtr)-OH.CHA, a diagram cannot be generated. If this compound is found to modulate a

specific pathway, a DOT script could be created as follows:
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Hypothetical Signaling Pathway
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Caption: A hypothetical signaling pathway modulated by Z-Arg(Mtr)-OH.CHA.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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